Cas no 1000573-89-6 (2-Methyl-4-phenyl-2H-1,2,4-benzothiadiazin-3(4H)-one-1,1-dioxide)

• Product Name: 2-Methyl-4-phenyl-2H-1,2,4-benzothiadiazin-3(4H)-one-1,1-dioxide
• CAS No: 1000573-89-6
• MF: C₁₄H₁₂N₂O₃S
• MW: 288.321681976318
• CID: 3157487
• PubChem ID: 26597881
• Update Time: 2025-04-21

2-Methyl-4-phenyl-2H-1,2,4-benzothiadiazin-3(4H)-one-1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-phenyl-2H-1,2,4-benzothiadiazin-3(4H)-one-1,1-dioxide
• 2-Methyl-4-phenyl-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one1,1-dioxide
• 1000573-89-6
• 2-Methyl-4-phenyl-2H-1,2,4-benzothiadiazin-3(4H)-on-1,1-dioxide
• 2-Methyl-4-phenyl-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide
• MFCD09877750

• MDL： MFCD09877750
• Inchi： 1S/C14H12N2O3S/c1-15-14(17)16(11-7-3-2-4-8-11)12-9-5-6-10-13(12)20(15,18)19/h2-10H,1H3
• InChI Key： ZICCLUNIWXZNSV-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C2C=CC=CC=2)C(N1C)=O)(=O)=O

Computed Properties

• Exact Mass: 288.057
• Monoisotopic Mass: 288.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.1A^2
• XLogP3: 2.1